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Compound of Interest

4-(o-
Compound Name: ) _
Methoxythiobenzoyl)morpholine

Cat. No.: B3911604

In-depth Technical Guide: 4-(o-
Methoxythiobenzoyl)morpholine

A comprehensive review of available data for researchers, scientists, and drug development
professionals.

Initial Assessment: A thorough investigation for "4-(o-Methoxythiobenzoyl)morpholine,” also
referred to as 4-(2-methoxythiobenzoyl)morpholine, reveals a significant scarcity of publicly
available scientific data. No specific CAS number or standardized IUPAC name for this ortho-
substituted compound could be identified in major chemical databases or peer-reviewed
literature. This suggests that 4-(o-Methoxythiobenzoyl)morpholine is a novel or exceedingly
rare compound with limited to no documented research.

In an effort to provide relevant information, this guide also explored the closely related para-
isomer, 4-(4-Methoxythiobenzoyl)morpholine. While a CAS number (6392-01-4) exists for this
compound, in-depth experimental data, detailed protocols, and established biological pathways
remain largely unpublished. Chemical suppliers list it as a rare compound intended for early-
stage discovery research, and they do not provide extensive analytical data.

This guide, therefore, serves to outline the current information landscape for these compounds
and provides a foundational understanding based on the known properties of the morpholine
scaffold and related thiobenzoyl compounds.
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Chemical Identification and Properties

Due to the absence of specific data for the ortho-isomer, the following information is based on
general chemical principles and data for the para-isomer where available.

Data for 4-(o- Data for 4-(p-

Property Methoxythiobenzoyl)morp Methoxythiobenzoyl)morp
holine holine

CAS Number Not Found 6392-01-4

2-methoxyphenyl
( yphenyl) (4-methoxyphenyl)

IUPAC Name (morpholino)methanethione ] )
) (morpholino)methanethione
(Predicted)
Molecular Formula C12H1sNO2S C12H1sNO2S
Molecular Weight 237.32 g/mol 237.32 g/mol

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 4-(o-Methoxythiobenzoyl)morpholine
are not available in published literature. However, a general synthetic approach can be
proposed based on established methods for the synthesis of thioamides and other morpholine
derivatives.

Proposed General Synthetic Pathway

A plausible synthetic route could involve the reaction of 2-methoxybenzoy! chloride with
morpholine to form the corresponding amide, followed by thionation using a reagent such as
Lawesson's reagent or phosphorus pentasulfide.
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Step 1: Amide Formation

2-Methoxybenzoyl Chloride Morpholine

Step 2: Thionation

4-(2-Methoxybenzoyl)morpholine (Amide Intermediate) Lawesson's Reagent

4-(o-Methoxythiobenzoyl)morpholine
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» To cite this document: BenchChem. [CAS number and IUPAC name for 4-(o-
Methoxythiobenzoyl)morpholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3911604#cas-number-and-iupac-name-for-4-o-
methoxythiobenzoyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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